molecular formula C9H18N2O2 B8393386 4-(Aminomethyl)-1-methyl-4-piperidinol acetate

4-(Aminomethyl)-1-methyl-4-piperidinol acetate

Cat. No. B8393386
M. Wt: 186.25 g/mol
InChI Key: NICYVGXIVLLLPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Aminomethyl)-1-methyl-4-piperidinol acetate is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Aminomethyl)-1-methyl-4-piperidinol acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Aminomethyl)-1-methyl-4-piperidinol acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Aminomethyl)-1-methyl-4-piperidinol acetate

Molecular Formula

C9H18N2O2

Molecular Weight

186.25 g/mol

IUPAC Name

[4-(aminomethyl)-1-methylpiperidin-4-yl] acetate

InChI

InChI=1S/C9H18N2O2/c1-8(12)13-9(7-10)3-5-11(2)6-4-9/h3-7,10H2,1-2H3

InChI Key

NICYVGXIVLLLPH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1(CCN(CC1)C)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium ethoxide prepared by dissolving 23 g (1 mole) of sodium in 1500 ml of ethanol was added dropwise a mixture of 113 g (1 mole) of 1-methyl-4-piperidinone and 75 g (1.3 mole) of nitromethane at a rate so as to maintain a temperature (preheated) of 50° C. The solution was stirred for 4 hr and 150 g of acetic acid was added dropwise. The mixture was filtered and the filtrate was concentrated. The residue was crystallized from ethyl acetate. The resulting solid was dissolved in 1 liter of ethanol and treated with 2 teaspoonsful of Raney nickel catalyst. The mixture was hydrogenated for 3 hr at ambient temperature. The residue was crystallized from acetonitrile. Yield of title compound was 80 g (39%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
23 g
Type
reactant
Reaction Step Two
Quantity
1500 mL
Type
solvent
Reaction Step Two
Quantity
113 g
Type
reactant
Reaction Step Three
Quantity
75 g
Type
reactant
Reaction Step Three
Quantity
150 g
Type
solvent
Reaction Step Four

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